Cas no 2248306-74-1 (5-Bromo-2-(difluoromethyl)-4-methyl-1,3-thiazole)

• Product Name: 5-Bromo-2-(difluoromethyl)-4-methyl-1,3-thiazole
• CAS No: 2248306-74-1
• MF: C₅H₄BrF₂NS
• MW: 228.057765960693
• CID: 6434237
• PubChem ID: 137937834
• Update Time: 2023-12-27

5-Bromo-2-(difluoromethyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2248306-74-1
• EN300-6511091
• 5-Bromo-2-(difluoromethyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C5H4BrF2NS/c1-2-3(6)10-5(9-2)4(7)8/h4H,1H3
• InChI Key： KKVGEQCXLOLNQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(F)F)S1

Computed Properties

• Exact Mass: 226.92159g/mol
• Monoisotopic Mass: 226.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų